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Get Quote

Choline orotate is a salt compound where choline is bound to orotic acid [1]. Its basic molecular

characteristics are summarized below.

Property Description

Chemical
Formula

C10H17N3O5 [1]

Components Choline cation + Orotate anion (orotic acid salt) [1] [2]

Proposed
Rationale

Orotate moiety may improve penetration into cells, potentially increasing

bioavailability of the choline and orotate components [2].

Primary Metabolic Pathways of Choline

Upon ingestion, choline is utilized in several critical physiological pathways. The following diagram maps

the core metabolic fates of choline, integrating it into key biochemical processes.
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Core choline metabolism: phospholipid synthesis, neurotransmission, and methylation.

Biological Functions and Clinical Significance

Choline's integration into these pathways underpins its non-negotiable role in human physiology, with

deficiencies leading to clear clinical pathologies.
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Pathway Key Functions Clinical & Research Implications

Phospholipid
Synthesis

Maintains structural integrity of cell

membranes; essential for
synthesis/secretion of VLDL particles

from liver [3].

Deficiency: Direct cause of

nonalcoholic fatty liver disease
(NAFLD) and muscle damage [3].

Neurotransmission Precursor for acetylcholine, critical for

muscle control, memory, circadian
rhythm, and sensory processing [3]

[4].

Supplementation: Neuroprotective in

models of epilepsy, Alzheimer's, fetal
alcohol syndrome, Down syndrome

[5].

Methylation Betaine serves as major methyl donor

for homocysteine remethylation to
methionine, a precursor to SAM [3].

Genetics: Polymorphisms in PEMT,

BHMT, and MTHFR genes increase
dietary choline requirements [3] [6].

Key Experimental Methodologies for Investigation
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For researchers aiming to study choline metabolism, the following table outlines foundational experimental

approaches.

Methodology Application Key Details

Dietary
Manipulation &
Metabolic
Assessment

Determine choline

requirements and
susceptibility to

deficiency.

Subjects fed defined choline-deficient diet; markers

like plasma choline, liver enzymes (ALT, AST), and
liver fat content (via imaging/biopsy) are monitored

[3].

Stable Isotope
Tracer Studies

Quantify choline flux and

kinetics through different
metabolic pathways.

Administer isotopically labeled choline (e.g., methyl-

D9 choline); track incorporation into metabolites
(phosphatidylcholine, betaine) in plasma/tissues

using Mass Spectrometry [7].

Genetic
Association
Studies

Identify gene variants

that alter dietary choline
requirements and

disease risk.

Genotyping for SNPs in choline pathway genes

(e.g., PEMT rs12325817, BHMT rs3733890);
association with phenotypes like NAFLD or birth

defects [3] [6].

Gene Set &
Pathway
Enrichment
Analysis

Understand the role of

cholinergic pathways in
complex genetic

disorders.

Curate gene sets for "cholinergic activity" and a

disease (e.g., autism); use tools (e.g., Pathway
Studio) to find shared ontologies and build

interaction networks [4].

Research Gaps and Future Directions

Despite the established framework for choline, several areas require further investigation, particularly

regarding choline orotate:

Choline Orotate Specifics: A significant gap exists in the literature regarding the specific
pharmacokinetics, bioavailability, and metabolic partitioning of choline orotate compared to

more common salts like choline chloride or citrate.
Nutrient-Nutrient Interactions: The interaction between choline, folate, and vitamin B12 is well-

established [3] [5]. Future research should explore how these interactions influence the efficacy of
choline orotate supplementation.
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Clinical Biomarkers: Further validation of TMAO as a predictive biomarker for cardiovascular risk

and the identification of new choline-derived biomarkers for neurological and hepatic health are
needed [8] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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